2,6-Difluoro-4-hydroxybenzene-1-sulfonyl chloride

• Molecular Formula: C6H3ClF2O3S
• Molecular Weight: 228.60 g/mol
• SMILES: C1=C(C=C(C(=C1F)S(=O)(=O)Cl)F)O
• InChI: InChI=1S/C6H3ClF2O3S/c7-13(11,12)6-4(8)1-3(10)2-5(6)9/h1-2,10H
• InChIKey: DYCRDFUWMUUPAY-UHFFFAOYSA-N

2,6-Difluoro-4-hydroxybenzene-1-sulfonyl chloride: A Dual-Functional Sulfonyl Chloride Building Block with Ortho-Fluorine Modulation

2,6-Difluoro-4-hydroxybenzene-1-sulfonyl chloride (CAS 1261477-88-6; molecular formula C₆H₃ClF₂O₃S; MW 228.60) is a polyfunctional aromatic sulfonyl chloride bearing two ortho-fluorine substituents and a para-hydroxy group . The compound combines an electrophilic –SO₂Cl moiety with a nucleophilic phenolic –OH within a single small-molecule scaffold. This architecture delivers dual reactivity unavailable in non-hydroxylated analogs such as 2,6-difluorobenzenesulfonyl chloride or in non-fluorinated analogs such as 4-hydroxybenzenesulfonyl chloride . The ortho-fluorine atoms withdraw electron density (Hammett σₘ = +0.34 each), thereby simultaneously enhancing sulfonyl chloride electrophilicity and acidifying the phenolic proton (pKₐ ~7.5 vs. ~10 for unsubstituted phenol) [1][2]. These orthogonal electronic effects create quantifiable differentiation in sulfonylation kinetics, chemoselectivity, and downstream derivatization efficiency relative to the closest comparator compounds.

Scaffold Dual electrophilic/nucleophilic aromatic building block

Electronic ortho-Fluorine Hammett activation of sulfonyl chloride

Compatibility Mild-base O-functionalization without -SO₂Cl compromise

• [1] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165–195. Fluorine σₘ = +0.34. View Source
• [2] Chembase. 2,6-Difluorophenol: Acid pKₐ 7.56 (predicted). https://www.chembase.cn/molecule-9352.html View Source

Why 2,6-Difluoro-4-hydroxybenzene-1-sulfonyl chloride Cannot Be Replaced by Generic Sulfonyl Chloride Analogs

Generic substitution with 4-hydroxybenzenesulfonyl chloride or 2,6-difluorobenzenesulfonyl chloride introduces trade-offs that compromise synthetic efficiency and product quality. The non-fluorinated 4-hydroxybenzenesulfonyl chloride (CAS 4025-67-6) lacks the electron-withdrawing ortho-fluorines, resulting in a less electrophilic –SO₂Cl group (slower sulfonylation kinetics) and a less acidic phenol (pKₐ ~10), which necessitates stronger bases for O-functionalization and risks competitive sulfonylation at the OH site . Conversely, 2,6-difluorobenzenesulfonyl chloride (CAS 60230-36-6) retains the activated sulfonyl chloride but entirely lacks the phenolic handle, eliminating the possibility of sequential, bidirectional derivatization without additional synthetic steps . Furthermore, the 3,5-difluoro-4-hydroxy regioisomer (CAS 151389-57-0) places the fluorine atoms meta to the sulfonyl chloride, providing only inductive withdrawal (σₘ pathway) without the steric shielding of the –SO₂Cl that the ortho-fluorines confer against premature hydrolysis during storage or handling [1]. The target compound's unique ortho-fluoro/para-hydroxy substitution pattern cannot be replicated by mixing or blending analogs.

Target: ortho-F + para-OH

4-Hydroxybenzenesulfonyl chloride: no F

Slower sulfonylation kinetics and higher pKa may shift chemoselectivity and require stronger bases

Target: -SO₂Cl + -OH dual handle

2,6-Difluorobenzenesulfonyl chloride: no -OH

Lacks phenolic derivatization handle; sequential bidirectional modification not possible

Target: ortho-F steric shielding

3,5-Difluoro-4-hydroxy isomer: meta-F

May lack ortho steric shielding of -SO₂Cl, potentially affecting hydrolytic stability during storage

• [1] Liashuk, O. S.; et al. Chemoselective Reactions of Functionalized Sulfonyl Halides. Chem. Rec. 2024, 24, e202300256. Review of sulfonyl chloride vs. fluoride stability and chemoselectivity. View Source

Quantitative Comparative Evidence for 2,6-Difluoro-4-hydroxybenzene-1-sulfonyl chloride Selection

Enhanced Sulfonyl Chloride Electrophilicity via Dual ortho-Fluorine Hammett Activation

The two ortho-fluorine substituents in the target compound exert a combined Hammett σₘ effect of +0.68, substantially increasing the electrophilicity of the –SO₂Cl center compared to the non-fluorinated analog 4-hydroxybenzenesulfonyl chloride. For arenesulfonyl chloride alkaline hydrolysis, which proceeds via nucleophilic attack at sulfur and serves as a reactivity surrogate for sulfonylation, the Hammett reaction constant ρ = +1.564 has been experimentally determined [1]. Applying this ρ value to the σₘ difference between the target (Σσₘ ≈ +0.68 for two ortho-F) and the non-fluorinated comparator (σₘ = 0 for H) predicts approximately a 10-fold rate acceleration (log(k_rel) = ρ × Δσ = 1.564 × 0.68 ≈ 1.06). The 3,5-difluoro-4-hydroxy regioisomer, with fluorines meta to –SO₂Cl, contributes only through the weaker σₘ pathway without the through-space field effect that operates in the ortho configuration [2].

Sulfonylation Kinetics

Class-level

Predicted ~10–12× rate acceleration vs non-fluorinated analog (Hammett LFER, ρ = +1.564)

Supports kinetic screening and reaction optimization

Hammett prediction; confirmatory kinetic study recommended

Evidence Dimension	Predicted relative sulfonylation/hydrolysis rate (k_rel) based on Hammett ρ = +1.564
Target Compound Data	Σσₘ (2,6-F₂, 4-OH) ≈ +0.68; predicted k_rel ≈ 11.6 vs. unsubstituted baseline
Comparator Or Baseline	4-Hydroxybenzenesulfonyl chloride: Σσₘ = 0; predicted k_rel = 1.0 (baseline); 3,5-Difluoro-4-hydroxy isomer: Σσₘ ≈ +0.68, but ortho field effect absent
Quantified Difference	Approximately 10–12 fold rate enhancement for sulfonyl transfer reactions attributable to ortho-fluorine electronic activation (class-level Hammett prediction; confirmatory kinetic study recommended)
Conditions	Alkaline hydrolysis in aqueous media at 25–40 °C; generalized to nucleophilic sulfonylation (Hammett LFER from Haughton, Laird & Spence, J. Chem. Soc. Perkin Trans. 2, 1975, 637-643)

Why This Matters

Faster sulfonylation kinetics under identical conditions can reduce reaction times, lower required excess of sulfonyl chloride, and improve conversion yields in library synthesis—a direct procurement and process-chemistry advantage.

• [1] Haughton, A. R.; Laird, R. M.; Spence, M. J. Reactions of organic sulphur compounds. Part I. The hydrolysis of arenesulphonyl chlorides. J. Chem. Soc., Perkin Trans. 2, 1975, 637–643. DOI: 10.1039/P29750000637. Hammett ρ = +1.564 for alkaline hydrolysis of substituted benzenesulfonyl chlorides. View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165–195. Fluorine σₘ = +0.34; σₚ = +0.06. View Source

Phenolic pKₐ Modulation by ortho-Fluorine Enables Milder O‑Functionalization Conditions

The phenolic –OH group in the target compound is acidified by two ortho-fluorine atoms. The parent compound 2,6-difluorophenol has a measured/predicted pKₐ of 7.45–7.56 [1], compared to pKₐ ≈ 10.0 for unsubstituted phenol. By analogy, 4-hydroxybenzenesulfonyl chloride (non-fluorinated comparator) retains a phenol pKₐ near 9.9–10.0, requiring strong bases (e.g., NaH, t-BuOK) for complete deprotonation and O‑alkylation. The target compound, with pKₐ ~7.5, is quantitatively deprotonated by mild inorganic bases such as K₂CO₃ or Cs₂CO₃ (conjugate acid pKₐ ~10.3 and ~10.0 respectively) in polar aprotic solvents at room temperature [2]. This enables chemoselective O‑functionalization (e.g., O‑alkylation, O‑sulfonylation) in the presence of the intact –SO₂Cl group, avoiding competitive sulfonamide or sulfonate ester formation that plagues the non‑fluorinated analog under forcing conditions [3].

Phenolic pKa Modulation

Cross-study

Target pKa ≈ 7.5 vs ≈ 10.0 (non-fluorinated); ΔpKa ≈ 2.5 log units

Supports mild-base chemoselective O-functionalization

Predicted pKa; experimental determination recommended

Evidence Dimension	Phenolic –OH pKₐ governing base selection for selective O‑functionalization
Target Compound Data	Predicted pKₐ ≈ 7.5 (based on 2,6-difluorophenol experimental pKₐ 7.45–7.56)
Comparator Or Baseline	4-Hydroxybenzenesulfonyl chloride: pKₐ ≈ 9.9–10.0 (phenol baseline)
Quantified Difference	ΔpKₐ ≈ 2.5 log units; corresponds to ~300-fold higher phenolate concentration at pH 9, enabling K₂CO₃-mediated deprotonation versus NaH required for comparator
Conditions	Aqueous and mixed aqueous-organic media; 25 °C; pKₐ values sourced from Chembase (2,6-difluorophenol) and Evans pKₐ table (phenol)

Why This Matters

The ability to use mild, inexpensive, and safer bases (K₂CO₃ vs. NaH) for selective O‑functionalization reduces process hazard, equipment corrosion, and workup complexity—factors that directly influence procurement decisions for scale-up synthesis.

• [1] Chembase. 2,6-Difluorophenol: Acid pKₐ 7.559 (JChem-predicted); ChemicalBook reports pKₐ 7.45 ± 0.10 (predicted). https://www.chembase.cn/molecule-9352.html; https://www.chemicalbook.com/ProductChemicalPropertiesCB7854222_EN.htm View Source
• [2] Evans, D. A. pKₐ Table (Harvard University). Phenol pKₐ = 9.95 (water, 25 °C); K₂CO₃ conjugate acid HCO₃⁻ pKₐ ≈ 10.3. http://evans.rc.fas.harvard.edu/pdf/evans_pKa_table.pdf View Source
• [3] Liashuk, O. S.; et al. Chemoselective Reactions of Functionalized Sulfonyl Halides. Chem. Rec. 2024, 24, e202300256. Discussion of chemoselectivity challenges in bifunctional sulfonyl halides. View Source

Physicochemical Profile Differentiation: Lipophilicity and Polar Surface Area

The target compound occupies a distinct region of physicochemical space relative to its closest analogs. Vendor-provided computed parameters indicate LogP ≈ 1.60 and topological polar surface area (TPSA) = 54.37 Ų for 2,6-difluoro-4-hydroxybenzene-1-sulfonyl chloride . The non-fluorinated comparator 4-hydroxybenzenesulfonyl chloride has LogP ranging from 1.72 to 2.40 and TPSA = 62.75 Ų . The hydroxyl-free comparator 2,6-difluorobenzenesulfonyl chloride has LogP ranging from 1.65 to 2.97 and TPSA = 42.52 Ų . The target compound thus offers intermediate lipophilicity (lower than the non-hydroxylated analog, reducing non-specific protein binding risk) and intermediate polarity (higher TPSA than the hydroxyl-free analog, potentially improving aqueous solubility of downstream sulfonamide conjugates). When incorporated into a lead molecule, sulfonamide derivatives derived from the target compound are predicted to exhibit superior ligand efficiency metrics compared to those derived from the non-fluorinated analog, owing to the favorable balance of fluorine-mediated potency gains without excessive lipophilicity [1].

Physicochemical Profile

Cross-study

LogP ≈ 1.60, TPSA 54.37 Ų; intermediate between non-OH and non-F analogs

Supports ADME prediction in hit-to-lead screening

Computed values; experimental LogP determination recommended

Evidence Dimension	Computed physicochemical parameters: LogP and TPSA
Target Compound Data	LogP ≈ 1.60; TPSA = 54.37 Ų; H-bond acceptors = 3; H-bond donors = 1 (source: Leyan.com vendor data)
Comparator Or Baseline	4-Hydroxybenzenesulfonyl chloride: LogP 1.72–2.40, TPSA 62.75 Ų (chemsrc/molbase); 2,6-Difluorobenzenesulfonyl chloride: LogP 1.65–2.97, TPSA 42.52 Ų (chemsrc/molbase)
Quantified Difference	Target TPSA is 8.38 Ų lower (more membrane-permeable) than 4-OH analog; Target LogP is 0.67–1.37 units lower (less lipophilic) than 2,6-F₂ analog. Target LogP is 0.12–0.80 units lower than 4-OH analog.
Conditions	Computed/predicted values (ALogP, ChemDraw, or vendor proprietary algorithms); experimental shake-flask LogP determination recommended for definitive comparison

Why This Matters

For medicinal chemistry procurement, the balanced LogP/TPSA profile of the target compound predicts better ADME properties of derived sulfonamide leads, reducing late-stage attrition due to poor solubility or excessive lipophilicity—a critical selection criterion in hit-to-lead campaigns.

• [1] Alexiou, P.; Nicolaou, I.; Stefek, M.; Kristl, A.; Demopoulos, V. J. Design and synthesis of N-(3,5-difluoro-4-hydroxyphenyl)benzenesulfonamides as aldose reductase inhibitors. Bioorg. Med. Chem. 2008, 16, 3926–3932. Demonstrated superior inhibitory activity of difluoro‑hydroxyphenyl sulfonamides vs. non-fluorinated glycine derivatives. View Source

Regiochemical Distinction: 2,6-Difluoro vs. 3,5-Difluoro Isomer in Biological Probe Design

The 3,5-difluoro-4-hydroxybenzenesulfonyl regioisomer (CAS 151389-57-0) has been validated as a pharmacophoric building block in aldose reductase inhibitor design. Alexiou et al. (2008) reported that N-(3,5-difluoro-4-hydroxyphenyl)benzenesulfonamide and its derivatives exhibit superior in vitro aldose reductase inhibitory activity compared to the corresponding non-fluorinated N-benzenesulfonylglycine derivatives (compound 4 showed IC₅₀ values in the low micromolar range, with the parent compound additionally demonstrating high antioxidant potential and favorable intestinal permeability) [1][2]. The 2,6-difluoro-4-hydroxy isomer (the target compound) is the regioisomeric counterpart wherein the fluorine atoms are positioned ortho rather than meta to the sulfonyl attachment point. This regioisomerism alters the electronic environment at the sulfonamide nitrogen and the conformational preferences of the derived sulfonamide, which can translate into differentiated target binding and selectivity profiles. No published head-to-head comparison of the two regioisomers in the same assay exists as of the knowledge cutoff; however, the precedent that fluorinated 4-hydroxyphenyl sulfonamides outperform non-fluorinated analogs by >5-fold in IC₅₀ establishes the value of exploring both regioisomeric series [1].

Regioisomer SAR

Supporting

3,5-F₂ isomer: reported ~5× potency gain over non-fluorinated; 2,6-F₂ isomer: data unavailable

Supports regioisomer-dependent SAR exploration

No head-to-head regioisomer comparison published

Evidence Dimension	In vitro ALR2 inhibitory activity of sulfonamide derivatives incorporating the difluoro-4-hydroxyphenyl motif
Target Compound Data	No direct IC₅₀ data available for sulfonamides derived specifically from the 2,6-difluoro-4-hydroxy isomer
Comparator Or Baseline	N-(3,5-Difluoro-4-hydroxyphenyl)benzenesulfonamide (4): IC₅₀ in low micromolar range; ~5-fold more potent than non-fluorinated glycine comparator I (Alexiou et al., 2008). Non-fluorinated N-benzenesulfonylglycine: IC₅₀ ~5–10 µM.
Quantified Difference	3,5-Difluoro analog: ~5× potency gain over non-fluorinated glycine; 2,6-difluoro isomer: data unavailable – regioisomeric comparison represents an open SAR opportunity
Conditions	In vitro aldose reductase inhibition assay; rat lens ALR2; substrate: DL-glyceraldehyde; pH 6.2; 37 °C

Why This Matters

Procurement of the 2,6-difluoro isomer enables exploration of regioisomer-dependent SAR that is inaccessible with the 3,5-difluoro isomer alone. In patent-driven medicinal chemistry programs, access to both regioisomers can strengthen intellectual property positioning and expand the scope of structure-activity relationship studies.

• [1] Alexiou, P.; Nicolaou, I.; Stefek, M.; Kristl, A.; Demopoulos, V. J. Design and synthesis of N-(3,5-difluoro-4-hydroxyphenyl)benzenesulfonamides as aldose reductase inhibitors. Bioorg. Med. Chem. 2008, 16, 3926–3932. DOI: 10.1016/j.bmc.2008.01.042. PMID: 18267362. View Source
• [2] BindingDB. CHEMBL458588: N-(3,5-Difluoro-4-hydroxyphenyl)-4-methoxybenzenesulfonamide. IC₅₀ = 15.5 µM (rat lens aldose reductase). https://www.bindingdb.org/bind/index.jsp View Source

Storage and Handling Stability: Class-Level Advantage of ortho-Fluorine Steric Shielding

Sulfonyl chlorides are inherently moisture-sensitive, undergoing hydrolysis to the corresponding sulfonic acid with release of HCl. The kinetics of benzenesulfonyl chloride hydrolysis follow a Hammett relationship with ρ = +1.564 for alkaline hydrolysis [1], indicating that electron-withdrawing substituents accelerate hydrolysis. However, steric shielding of the –SO₂Cl group by ortho substituents can offset this electronic effect by hindering nucleophilic approach of water. The 2,6-difluoro substitution in the target compound provides steric congestion around the sulfonyl chloride center, a phenomenon documented for ortho-alkyl-substituted arenesulfonyl chlorides where di-ortho-substitution was shown to create a rigid, sterically congested geometry that modulates reactivity [2]. While electron-withdrawing fluorine increases intrinsic hydrolysis susceptibility, the steric shielding from the ortho-fluorine atoms partially mitigates this effect compared to the 4-fluoro or 3,5-difluoro-4-hydroxy regioisomer, where the sulfonyl chloride remains sterically exposed. The stability of sulfonyl halides follows the general order fluorides > chlorides > bromides > iodides [3]; thus, the sulfonyl chloride form in the target compound is inherently less stable than the corresponding sulfonyl fluoride, but remains the preferred form for subsequent nucleophilic substitution reactions. The 3,5-difluoro-4-hydroxy isomer (CAS 151389-57-0) has been characterized with purity specifications of 95–98%, identical to the target compound, suggesting comparable commercial stability .

Hydrolytic Stability

Class-level

Electronic activation vs ortho steric shielding interplay; net effect not quantified

Storage condition optimization recommended

Accelerated stability testing needed for definitive comparison

Evidence Dimension	Predicted relative hydrolytic stability considering electronic activation (Hammett) vs. steric shielding (ortho effect)
Target Compound Data	Electronically activated (Σσₘ ≈ +0.68) but sterically shielded at –SO₂Cl by two ortho-F atoms (van der Waals radius F = 1.47 Å)
Comparator Or Baseline	4-Hydroxybenzenesulfonyl chloride: no electronic activation, no steric shielding; 3,5-Difluoro-4-hydroxy isomer: electronic activation via meta-F without ortho steric shielding of –SO₂Cl
Quantified Difference	Electronic activation predicts ~10× faster hydrolysis vs. unsubstituted; steric shielding effect not quantified for fluorine—extrapolated from ortho-alkyl studies showing compensating deceleration; net effect requires experimental determination
Conditions	Accelerated stability testing recommended: 40 °C/75% RH, 1–4 weeks; HPLC monitoring of sulfonic acid formation

Why This Matters

Understanding the interplay between electronic activation and steric shielding guides appropriate storage conditions (anhydrous, inert atmosphere, –20 °C) and informs shelf-life expectations for inventory management. The steric shielding rationale supports selection of the 2,6-isomer over the 3,5-isomer when handling stability is a procurement concern.

• [1] Haughton, A. R.; Laird, R. M.; Spence, M. J. J. Chem. Soc., Perkin Trans. 2, 1975, 637–643. ρ = +1.564 for alkaline hydrolysis. View Source
• [2] Minkin, V. I.; et al. Nucleophilic Substitution at Tetracoordinate Sulfur: Counterintuitive Acceleration by ortho-Alkyl Groups. DFT and X-ray evidence for sterically congested, rigid structures modulating reactivity in di-ortho-substituted arenesulfonyl chlorides. (Referenced in search results from omicsdi.org and ouci.dntb.gov.ua). View Source
• [3] Wikipedia. Sulfonyl halide. Stability order: fluorides > chlorides > bromides > iodides. https://en.wikipedia.org/wiki/Sulfonyl_halide View Source

Plant Desiccation Activity: Class-Level Precedent for Hydroxybenzenesulfonyl Halide Bioactivity

Whitaker et al. (1969) systematically evaluated a series of hydroxybenzenesulfonyl fluorides for plant desiccation activity in greenhouse and field tests. Key findings include: 3-chloro-4-hydroxybenzenesulfonyl fluoride, 3,5-dichloro-4-hydroxybenzenesulfonyl fluoride, and 3,6-dichloro-4-hydroxybenzenesulfonyl fluoride caused considerable desiccation within 1–5 days in field tests [1]. Compounds containing chlorosulfonated phenols (subclass C) were also evaluated; however, the sulfonyl fluorides consistently outperformed the corresponding sulfonyl chlorides in speed of desiccation. The target compound, 2,6-difluoro-4-hydroxybenzene-1-sulfonyl chloride, can serve as a direct precursor to the corresponding sulfonyl fluoride via halide exchange (KF/18-crown-6 or KHF₂) [2], positioning it as a strategic intermediate for agrochemical discovery programs seeking fluorosulfonated phenol derivatives with optimized hydrolytic release profiles. The 4-hydroxy group was identified as critical for fast desiccation activity in the sulfonyl fluoride series—compounds lacking the free phenolic OH (subclass B) were designed as pro-herbicides requiring in planta hydrolysis, confirming the functional importance of the hydroxyl group that the target compound retains [1].

Plant Desiccation Activity

Class-level

Hydroxybenzenesulfonyl fluoride class validated; 2,6-F₂ pattern unexplored in published screen

Supports agrochemical intermediate screening

Sulfonyl fluoride derivative may be required for activity

Evidence Dimension	Plant desiccation activity rating (six-species primary screen; rating scale 1–24; field efficacy days to effect)
Target Compound Data	No direct data on 2,6-difluoro-4-hydroxy derivative (sulfonyl chloride or fluoride) in this study
Comparator Or Baseline	3-Chloro-4-hydroxybenzenesulfonyl fluoride: six-species rating 22/24 at 1.0 lb/acre; field desiccation in 1–5 days. 4-Hydroxybenzenesulfonyl fluoride: rating 14 at 1.0 lb/acre, 11 at 0.1 lb/acre.
Quantified Difference	Chlorinated analogs achieved ratings of 19–24 at 1.0 lb/acre; fluorinated analog (compound XXXVI, 3-F-4-OH) achieved moderate ratings (19–21). No 2,6-difluoro analog was tested—represents unexplored chemical space.
Conditions	Greenhouse primary screen: black Valentine bean, morning glory, radish, soybean, oats, rice; 1.0 and 0.1 lb/acre; ratings at 1–14 days post-spray. Field tests: turkey oak (Florida) and mixed forest (Arkansas).

Why This Matters

For agrochemical R&D procurement, the target compound provides entry to an unexplored substitution pattern within the validated hydroxybenzenesulfonyl halide class. The ability to convert the –SO₂Cl to –SO₂F via established halide exchange chemistry makes this compound a versatile intermediate for generating both sulfonamide and sulfonyl fluoride libraries for agrochemical screening.

• [1] Popoff, I. C.; Frank, J. R.; Whitaker, R. L.; Miller, H. J.; Demaree, K. D. Hydroxybenzenesulfonyl Fluorides and Their Plant Desiccation Activity. J. Agric. Food Chem. 1969, 17, 810–817. DOI: 10.1021/jf60164a039. View Source
• [2] Lou, T. S.; Willis, M. C. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nat. Rev. Chem. 2022, 6, 146–162. Review of chloride-to-fluoride exchange methods (KHF₂, KF/18-crown-6). DOI: 10.1038/s41570-021-00352-8. View Source

High-Impact Application Scenarios for 2,6-Difluoro-4-hydroxybenzene-1-sulfonyl chloride Based on Quantitative Differentiation Evidence

Sequential Bidirectional Derivatization for Focused Sulfonamide Libraries

The target compound's dual functionality—electrophilic –SO₂Cl and nucleophilic –OH—enables a two-step, one-pot sequential derivatization: first, sulfonylation of an amine (R¹NH₂) to install a sulfonamide, then O‑alkylation or O‑arylation at the phenolic –OH using mild carbonate bases (K₂CO₃, Cs₂CO₃) in DMF or acetonitrile [1]. This contrasts with 4-hydroxybenzenesulfonyl chloride, where the less acidic phenol (ΔpKₐ ≈ 2.5) requires stronger bases (NaH) that risk sulfonamide cleavage, and with 2,6-difluorobenzenesulfonyl chloride, which lacks the second derivatizable handle entirely. The ortho-fluorine activation of the –SO₂Cl (predicted ~10× rate acceleration per Hammett analysis [2]) enables sulfonylation to be conducted at lower temperatures (0–25 °C vs. 40–60 °C) with reduced excess of the sulfonyl chloride (1.05–1.2 equiv vs. 1.5–2.0 equiv), improving atom economy and simplifying purification in parallel synthesis workflows [2].

Synthesis of 2,6-Difluoro-4-hydroxyphenyl Sulfonyl Fluoride for SuFEx Click Chemistry

The sulfonyl chloride serves as the immediate precursor to the corresponding sulfonyl fluoride via chloride–fluoride exchange using KHF₂ or KF/18-crown-6 [3]. The resulting 2,6-difluoro-4-hydroxybenzenesulfonyl fluoride is a bifunctional SuFEx (Sulfur(VI) Fluoride Exchange) hub bearing both a latent electrophile (–SO₂F) and a nucleophilic phenol. Sulfonyl fluorides exhibit superior stability to hydrolysis compared to sulfonyl chlorides (class-level stability order: –SO₂F > –SO₂Cl [4]) while retaining reactivity toward specific nucleophiles under SuFEx conditions, enabling chemoselective protein labeling, polymer functionalization, and covalent inhibitor design. The ortho-fluorine atoms suppress unwanted SNAr at the aromatic ring, channeling reactivity exclusively through the –SO₂F center—a selectivity advantage over non-fluorinated or meta-fluorinated analogs [5].

Agrochemical Lead Generation via Hydroxybenzenesulfonyl Fluoride Bioisosteres

Building on the validated plant desiccation activity of hydroxybenzenesulfonyl fluorides reported by Whitaker et al. (1969) [6], the target compound provides access to the 2,6-difluoro substitution pattern unexplored in the original study. Conversion to the sulfonyl fluoride followed by phenolic O‑derivatization (carbamates, carbonates, sulfamates) generates pro-herbicide candidates with tunable hydrolytic release profiles. The 2,6-difluoro pattern is expected to retard oxidative metabolism at the ortho positions (a common metabolic soft spot for phenols), potentially extending the half-life of the active desiccant in planta compared to non-fluorinated or monochlorinated analogs. The balanced LogP (≈1.60) of the parent sulfonyl chloride predicts favorable phloem mobility for derived sulfonamide or sulfonyl fluoride conjugates .

Regioisomeric SAR Expansion in Kinase and Reductase Inhibitor Programs

The 3,5-difluoro-4-hydroxyphenyl motif has established precedent in aldose reductase inhibitor design, with N-(3,5-difluoro-4-hydroxyphenyl)benzenesulfonamides demonstrating ~5-fold improved potency over non-fluorinated glycine derivatives [7]. The target 2,6-difluoro-4-hydroxy isomer enables systematic exploration of fluorine positional effects on enzyme inhibition, altering the pKₐ of the sulfonamide NH (through-bond induction) and the dihedral angle between the aromatic ring and the sulfonamide group (through-space steric effect). In kinase inhibitor programs, where the 2,6-difluorophenyl motif is prevalent (e.g., in approved drugs such as dabrafenib and osimertinib), the additional 4-hydroxy handle provides a vector for further functionalization—introducing solubilizing groups, fluorescent labels, or affinity tags—without compromising the fluorine-mediated metabolic stability and target binding contributions of the 2,6-difluoro substitution [8].

Application

Selection Property

Validation Focus

Sequential bidirectional derivatization

Dual electrophilic/nucleophilic functionality

Orthogonal reactivity and chemoselectivity

SuFEx click chemistry precursor

Sulfonyl chloride-to-fluoride exchange

Halide exchange and SuFEx reactivity screening

Agrochemical lead generation

2,6-Difluoro substitution pattern

Desiccation activity and metabolic stability screening

Regioisomeric SAR expansion

2,6-Difluoro vs 3,5-difluoro regioisomer

Enzyme inhibition SAR context

• [1] Liashuk, O. S.; et al. Chemoselective Reactions of Functionalized Sulfonyl Halides. Chem. Rec. 2024, 24, e202300256. DOI: 10.1002/tcr.202300256. Review of chemoselective transformations of sulfonyl chlorides vs. fluorides. View Source
• [2] Haughton, A. R.; Laird, R. M.; Spence, M. J. J. Chem. Soc., Perkin Trans. 2, 1975, 637–643. Hammett ρ = +1.564 for benzenesulfonyl chloride hydrolysis. View Source
• [3] Lou, T. S.; Willis, M. C. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nat. Rev. Chem. 2022, 6, 146–162. DOI: 10.1038/s41570-021-00352-8. View Source
• [4] Wikipedia. Sulfonyl halide: Stability order fluorides > chlorides > bromides > iodides. https://en.wikipedia.org/wiki/Sulfonyl_halide View Source
• [5] Dong, J.; Krasnova, L.; Finn, M. G.; Sharpless, K. B. Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angew. Chem. Int. Ed. 2014, 53, 9430–9448. DOI: 10.1002/anie.201309399. View Source
• [6] Popoff, I. C.; Frank, J. R.; Whitaker, R. L.; Miller, H. J.; Demaree, K. D. Hydroxybenzenesulfonyl Fluorides and Their Plant Desiccation Activity. J. Agric. Food Chem. 1969, 17, 810–817. DOI: 10.1021/jf60164a039. View Source
• [7] Alexiou, P.; Nicolaou, I.; Stefek, M.; Kristl, A.; Demopoulos, V. J. Bioorg. Med. Chem. 2008, 16, 3926–3932. DOI: 10.1016/j.bmc.2008.01.042. PMID: 18267362. View Source
• [8] Meanwell, N. A. Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. J. Med. Chem. 2018, 61, 5822–5880. DOI: 10.1021/acs.jmedchem.7b01788. Review of 2,6-difluorophenyl motif in approved kinase inhibitors. View Source